Cas no 2105224-56-2 (5-(pyrazin-2-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(pyrazin-2-yl)-1,2-oxazol-3-amine
• CAS No: 2105224-56-2
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 5991991
• PubChem ID: 165619238
• Update Time: 2025-10-28

5-(pyrazin-2-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(pyrazin-2-yl)-1,2-oxazol-3-amine
• 2105224-56-2
• EN300-1837843

• Inchi： 1S/C7H6N4O/c8-7-3-6(12-11-7)5-4-9-1-2-10-5/h1-4H,(H2,8,11)
• InChI Key： LKUYPBBXMYMUHH-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=NC=CN=1

Computed Properties

• Exact Mass: 162.05416083g/mol
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Additional information on 5-(pyrazin-2-yl)-1,2-oxazol-3-amine

Comprehensive Overview of 5-(pyrazin-2-yl)-1,2-oxazol-3-amine (CAS No. 2105224-56-2): Properties, Applications, and Research Insights

The compound 5-(pyrazin-2-yl)-1,2-oxazol-3-amine (CAS No. 2105224-56-2) is a heterocyclic organic molecule featuring a pyrazine ring fused with an oxazole moiety. This unique structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its molecular formula and structural specificity make it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

Recent studies highlight the growing demand for heterocyclic compounds like 5-(pyrazin-2-yl)-1,2-oxazol-3-amine in medicinal chemistry. Researchers are exploring its role as a kinase inhibitor, with applications in oncology and inflammatory diseases. The compound’s pyrazine-oxazole hybrid structure offers tunable electronic properties, enabling interactions with biological targets such as ATP-binding sites. This aligns with current trends in precision medicine, where tailored molecular designs are critical.

In agrochemical innovation, CAS No. 2105224-56-2 is investigated for its potential as a plant growth modulator. Its ability to influence signal transduction pathways in crops could address challenges like climate-resilient agriculture—a hot topic among sustainability-focused users. Searches for "eco-friendly agrochemicals" and "crop yield enhancers" reflect this interest, positioning the compound as a subject of forward-looking research.

Synthetic accessibility is another key advantage. The oxazole-3-amine core allows for straightforward derivatization, facilitating the development of structure-activity relationship (SAR) libraries. This modularity resonates with chemists exploring high-throughput screening methodologies, a frequently searched term in AI-driven drug discovery platforms.

From a commercial perspective, 5-(pyrazin-2-yl)-1,2-oxazol-3-amine is cataloged by major chemical suppliers as a research-grade reagent, underscoring its niche yet expanding market. Analytical data—including HPLC purity, NMR spectra, and mass spectrometry profiles—are often requested by buyers, reflecting rigorous quality standards in academia and industry.

Ongoing studies also probe its photophysical properties, with potential applications in organic electronics. As interest grows in sustainable materials, queries like "organic semiconductors" and "small-molecule optoelectronics" further validate its multidisciplinary relevance.

In summary, CAS No. 2105224-56-2 exemplifies the convergence of pharmaceutical innovation, agrochemical sustainability, and material science. Its versatility ensures continued exploration across diverse fields, driven by both academic curiosity and industrial demand.